Cas no 362521-36-6 (1,3,4-THIADIAZOLE-2-SULFONYL CHLORIDE)
1,3,4-Thiadiazole-2-sulfonyl chloride is a reactive heterocyclic sulfonyl chloride derivative widely used as a key intermediate in organic synthesis. Its thiadiazole core imparts stability and versatility, making it valuable for constructing pharmacologically active compounds, agrochemicals, and functional materials. The sulfonyl chloride group enables efficient nucleophilic substitution reactions, facilitating the introduction of sulfonamide or sulfonate functionalities. This compound is particularly useful in medicinal chemistry for designing sulfonamide-based inhibitors and bioactive molecules. Its high reactivity and selectivity make it a preferred choice for researchers requiring precise modifications in complex molecular frameworks. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.
362521-36-6 structure
Product Name:1,3,4-THIADIAZOLE-2-SULFONYL CHLORIDE
CAS No:362521-36-6
MF:C2HClN2O2S2
MW:184.624536275864
MDL:MFCD05664662
CID:304498
PubChem ID:21500077
Update Time:2025-05-28
1,3,4-THIADIAZOLE-2-SULFONYL CHLORIDE Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-THIADIAZOLE-2-SULFONYL CHLORIDE
- 1,3,4Tthiadiazole-2-sulfonyl chloride
- THI002
- 362521-36-6
- SCHEMBL3015587
- 1,3,4-Thiadiazole-2-sulfonylchloride
- DTXSID50615042
- FT-0714018
- 2-(2-BROMO-4,5-DIMETHOXYPHENYL)ETHANAMINEHYDROCHLORIDE
- CS-0271105
- EN300-244488
- DB-008020
- G90061
-
- MDL： MFCD05664662
- Inchi： 1S/C2HClN2O2S2/c3-9(6,7)2-5-4-1-8-2/h1H
- InChI Key： CIIBBRJFKALYAK-UHFFFAOYSA-N
- SMILES： ClS(C1=NN=CS1)(=O)=O
Computed Properties
- Exact Mass: 183.91700
- Monoisotopic Mass: 183.917
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 96.5A^2
- XLogP3: 0.7
Experimental Properties
- Density: 1.809±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 116.1℃
- Boiling Point: 342.998°C at 760 mmHg
- Flash Point: 161.24°C
- Refractive Index: 1.584
- Solubility: Slightly soluble (5.5 g/l) (25 º C),
- PSA: 96.54000
- LogP: 1.54640
1,3,4-THIADIAZOLE-2-SULFONYL CHLORIDE Security Information
- Safety Instruction： S26-S36/37/39-S45
-
Hazardous Material Identification：
- Safety Term：S26;S36/37/39;S45
- Risk Phrases：R34
1,3,4-THIADIAZOLE-2-SULFONYL CHLORIDE Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,3,4-THIADIAZOLE-2-SULFONYL CHLORIDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T073435-50mg |
1,3,4-Thiadiazole-2-sulfonyl chloride |
362521-36-6 | 50mg |
365.00 | 2021-07-18 | ||
| TRC | T073435-100mg |
1,3,4-Thiadiazole-2-sulfonyl chloride |
362521-36-6 | 100mg |
605.00 | 2021-07-18 | ||
| Chemenu | CM303632-1g |
1,3,4Tthiadiazole-2-sulfonyl chloride |
362521-36-6 | 95% | 1g |
$*** | 2023-05-30 | |
| Alichem | A059007389-1g |
1,3,4-Thiadiazole-2-sulfonyl chloride |
362521-36-6 | 95% | 1g |
$492.20 | 2023-09-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1341775-500mg |
1,3,4-Thiadiazole-2-sulfonyl chloride |
362521-36-6 | 95+% | 500mg |
￥5891 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1341775-2.5g |
1,3,4-Thiadiazole-2-sulfonyl chloride |
362521-36-6 | 95+% | 2.5g |
￥10323 | 2023-04-14 | |
| Enamine | EN300-244488-1.0g |
1,3,4-thiadiazole-2-sulfonyl chloride |
362521-36-6 | 95% | 1.0g |
$0.0 | 2024-06-19 | |
| Enamine | EN300-244488-1g |
1,3,4-thiadiazole-2-sulfonyl chloride |
362521-36-6 | 1g |
$0.0 | 2023-09-15 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1341775-100mg |
1,3,4-Thiadiazole-2-sulfonyl chloride |
362521-36-6 | 95+% | 100mg |
￥3600.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1341775-250mg |
1,3,4-Thiadiazole-2-sulfonyl chloride |
362521-36-6 | 95+% | 250mg |
￥4800.00 | 2024-05-16 |
1,3,4-THIADIAZOLE-2-SULFONYL CHLORIDE Related Literature
-
Krzysztof Jarowicki,Philip Kocienski Contemp. Org. Synth. 1997 4 454
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